Cas no 1450841-27-6 (2,6-Bis(2S,5S)-4,4-diphenyl-1-aza-3-oxabicyclo3.3.0octan-2-ylpyridine)

• Product Name: 2,6-Bis(2S,5S)-4,4-diphenyl-1-aza-3-oxabicyclo3.3.0octan-2-ylpyridine
• CAS No: 1450841-27-6
• MF: C₄₁H₃₉N₃O₂
• MW: 605.7673
• MDL: MFCD27976812
• CID: 2209168
• PubChem ID: 253659536
• Update Time: 2025-07-15

2,6-Bis(2S,5S)-4,4-diphenyl-1-aza-3-oxabicyclo3.3.0octan-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis[(2S,5S)-4,4-diphenyl-1-aza-3-oxabicyclo[3.3.0]octan-2-yl]pyridine
• B4228
• 3,3'-(2,6-Pyridinediyl)bis[(3S,6aS)-1,1-diphenyl-1,5,6,6aalpha-tetrahydro-3H,4H-2-oxa-3a-azapentalene]
• DTXSID901115966
• 1H,3H-Pyrrolo[1,2-c]oxazole, 3,3'-(2,6-pyridinediyl)bis[tetrahydro-1,1-diphenyl-, (3S,3'S,7aS,7'aS)-
• (3S,3a(2)S,7aS,7a(2)aS)-3,3a(2)-(2,6-Pyridinediyl)bis[tetrahydro-1,1-diphenyl-1H,3H-pyrrolo[1,2-c]oxazole]
• 1450841-27-6
• D89058
• 1H,3H-Pyrrolo[1,2-c]oxazole,3,3'-(2,6-pyridinediyl)bis[tetrahydro-1,1-diphenyl-,(3S,3'S,7aS,7'aS)-
• MFCD27976812
• CS-0085130
• SCHEMBL23037081
• (3S,7aS)-3-[6-[(3S,7aS)-1,1-diphenyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c][1,3]oxazol-3-yl]pyridin-2-yl]-1,1-diphenyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c][1,3]oxazole
• 2,6-Bis(2S,5S)-4,4-diphenyl-1-aza-3-oxabicyclo3.3.0octan-2-ylpyridine

• MDL： MFCD27976812
• Inchi： 1S/C41H39N3O2/c1-5-16-30(17-6-1)40(31-18-7-2-8-19-31)36-26-14-28-43(36)38(45-40)34-24-13-25-35(42-34)39-44-29-15-27-37(44)41(46-39,32-20-9-3-10-21-32)33-22-11-4-12-23-33/h1-13,16-25,36-39H,14-15,26-29H2/t36-,37-,38-,39-/m0/s1
• InChI Key： UFOJHPHCTXHMFQ-GTKRZRNESA-N
• SMILES： O1[C@@]([H])(C2=C([H])C([H])=C([H])C([C@@]3([H])N4C([H])([H])C([H])([H])C([H])([H])[C@@]4([H])C(C4C([H])=C([H])C([H])=C([H])C=4[H])(C4C([H])=C([H])C([H])=C([H])C=4[H])O3)=N2)N2C([H])([H])C([H])([H])C([H])([H])[C@@]2([H])C1(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 605.30422750g/mol
• Monoisotopic Mass: 605.30422750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8
• XLogP3: 7.2

Additional information on 2,6-Bis(2S,5S)-4,4-diphenyl-1-aza-3-oxabicyclo3.3.0octan-2-ylpyridine

Comprehensive Overview of 2,6-Bis(2S,5S)-4,4-diphenyl-1-aza-3-oxabicyclo[3.3.0]octan-2-ylpyridine (CAS No. 1450841-27-6)

The compound 2,6-Bis(2S,5S)-4,4-diphenyl-1-aza-3-oxabicyclo[3.3.0]octan-2-ylpyridine (CAS No. 1450841-27-6) is a highly specialized chiral bicyclic structure with significant potential in asymmetric synthesis and pharmaceutical applications. Its unique aza-oxabicyclo framework, combined with diphenyl substituents, makes it a valuable intermediate for designing enantioselective catalysts and bioactive molecules. Researchers are increasingly focusing on its role in chiral auxiliaries and ligand design, aligning with the growing demand for sustainable and efficient synthetic methodologies.

Recent advancements in organocatalysis and metal-free catalysis have highlighted the relevance of compounds like 2,6-Bis(2S,5S)-4,4-diphenyl-1-aza-3-oxabicyclo[3.3.0]octan-2-ylpyridine. Its rigid bicyclic scaffold offers steric control, which is critical for achieving high enantiomeric excess (ee) in reactions such as asymmetric hydrogenation and C–C bond formation. These attributes resonate with current trends in green chemistry, where minimizing metal residues and improving atom economy are prioritized.

From a structural perspective, the 1-aza-3-oxabicyclo[3.3.0]octane core of this compound is noteworthy. This motif is frequently explored in medicinal chemistry due to its resemblance to bioactive natural products and its ability to modulate pharmacokinetic properties. The pyridine linker further enhances its versatility, enabling interactions with various biological targets. Such features make it a subject of interest in drug discovery, particularly for neurodegenerative diseases and oncology, where chiral specificity is paramount.

The synthesis of CAS No. 1450841-27-6 typically involves multi-step protocols, including stereoselective cyclization and cross-coupling reactions. Recent publications emphasize the use of enantiopure starting materials to preserve the (2S,5S) configuration, which is crucial for its application in stereocontrolled synthesis. Analytical techniques like HPLC and X-ray crystallography are employed to confirm its purity and absolute configuration, addressing the pharmaceutical industry's stringent quality requirements.

In the context of user search trends, queries such as "chiral catalysts for asymmetric synthesis" and "non-metal catalysts in pharmaceuticals" reflect the compound's relevance. Additionally, its potential in AI-driven drug design aligns with the increasing integration of computational tools in molecular discovery. By leveraging its 3D structural features, researchers can accelerate virtual screening pipelines, a topic frequently searched in academic and industrial forums.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike traditional metal-based catalysts, 2,6-Bis(2S,5S)-4,4-diphenyl-1-aza-3-oxabicyclo[3.3.0]octan-2-ylpyridine offers a metal-free alternative, reducing toxicity concerns and waste generation. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production), which emphasizes safer chemical processes.

Future research directions may explore its derivatization for covalent inhibitor development or its incorporation into polymeric supports for recyclable catalysis. The compound's adaptability underscores its potential to address emerging challenges in synthetic and pharmaceutical chemistry, making it a focal point for innovation.